Cas no 109402-72-4 (4-Methyl-1,2,3,3a,4,8b-hexahydrocyclopenta[b]indole)

4-Methyl-1,2,3,3a,4,8b-hexahydrocyclopenta[b]indole is a polycyclic organic compound featuring a fused cyclopentane-indole structure. Its rigid, stereochemically defined framework makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for bioactive molecules requiring constrained geometry. The compound’s partially saturated indole core enhances stability while retaining reactivity for further functionalization. Its unique scaffold is advantageous in medicinal chemistry for modulating receptor binding or improving pharmacokinetic properties. The methyl substitution at the 4-position offers additional steric and electronic control for derivatization. Suitable for heterocyclic chemistry applications, this compound provides a versatile building block for complex molecular architectures.

4-Methyl-1,2,3,3a,4,8b-hexahydrocyclopenta[b]indole structure

109402-72-4 structure

Product Name:4-Methyl-1,2,3,3a,4,8b-hexahydrocyclopenta[b]indole

CAS No:109402-72-4

MF:C₁₂H₁₅N

MW:173.254203081131

CID:4821311

Update Time:2025-06-07

4-Methyl-1,2,3,3a,4,8b-hexahydrocyclopenta[b]indole Chemical and Physical Properties

Names and Identifiers

- 4-Methyl-1,2,3,3a,4,8b-hexahydrocyclopenta[b]indole
- 4-methyl-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]indole
- Inchi： 1S/C12H15N/c1-13-11-7-3-2-5-9(11)10-6-4-8-12(10)13/h2-3,5,7,10,12H,4,6,8H2,1H3
- InChI Key： KXXCHROCMHZMKM-UHFFFAOYSA-N
- SMILES： N1(C)C2C=CC=CC=2C2CCCC12

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 201
XLogP3: 2.8
Topological Polar Surface Area: 3.2

4-Methyl-1,2,3,3a,4,8b-hexahydrocyclopenta[b]indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM233712-1g	4-Methyl-1,2,3,3a,4,8b-hexahydrocyclopenta[b]indole	109402-72-4	97%	1g	$422	2023-01-20
Alichem	A199007642-1g	4-Methyl-1,2,3,3a,4,8b-hexahydrocyclopenta[b]indole	109402-72-4	97%	1g	$390.55	2023-09-04